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Compound of Interest

Compound Name: Allyl (3-methylbutoxy)acetate

Cat. No.: B1266693

Abstract

Allyl amyl glycolate is a synthetic fragrance and flavor compound valued for its powerful fruity-
green aroma, reminiscent of pineapple and galbanum. This technical guide provides an in-
depth overview of the history, synthesis, and physicochemical properties of allyl amyl glycolate.
Detailed experimental protocols for its synthesis are provided, along with a comprehensive
summary of its quantitative data. This document is intended for researchers, scientists, and
professionals in the fields of chemistry and fragrance development.

Discovery and History

Allyl amyl glycolate, also known as allyl (3-methylbutoxy)acetate, emerged as a commercially
significant aroma chemical in the 1960s and 1970s.[1] Its development was part of a broader
exploration into sulfur-containing esters to create novel green and fruity top notes in
fragrances.[1] While some sources suggest a patent may have been filed as early as 1936,
comprehensive public documentation from that period is limited. The compound gained
popularity for its use in creating "tropical" and "juicy” accords in perfumes and flavorings.[1]

Its primary application lies in the fragrance and flavor industry, where it is used to impart
pineapple, apple, and other tropical notes to a wide range of products, including fine
fragrances, cosmetics, soaps, detergents, and food products such as beverages, candies, and
chewing gum.[1][2] It is recognized as Generally Recognized As Safe (GRAS) for use in food
by the Flavor and Extract Manufacturers Association (FEMA), with the designation 2062.[1]
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Physicochemical Properties

Allyl amyl glycolate is a clear, colorless to pale yellow liquid with a characteristic strong, fruity,
and green odor.[3][4] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Allyl Amyl Glycolate

Property Value Reference
Molecular Formula C10H1803 [3]
Molecular Weight 186.25 g/mol [3]
CAS Number 67634-00-8 [3]
Clear, colorless to pale yellow
Appearance o [3114]
liquid
- _ 201.00 to 226.00 °C @ 760.00
Boiling Point [4][5]

mm Hg

0.935 to 0.944 g/cm® @ 20/25

Densit 5][6
y o [5][6]

Refractive Index 1.4280t0 1.4330 @ 20.00 °C [5]1[6]

Flash Point > 93.33 °C (> 200.00 °F) [5]

0.040000 mmHg @ 25.00 °C
Vapor Pressure . [5]
(estimated)

N Insoluble in water; soluble in
Solubility _ [3]
alcohols and organic solvents

logP (o/w) 2.720 [5]

Synthesis of Allyl Amyl Glycolate

The synthesis of allyl amyl glycolate is typically a two-step process. The first step involves the
preparation of the intermediate, amyl glycolate (also known as isopentyloxyacetic acid). The
second step is the esterification of this intermediate with allyl alcohol. Several variations of this
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synthesis have been reported, primarily differing in the choice of reagents for the preparation of
amyl glycolate.

Synthesis Workflow

The general workflow for the synthesis of allyl amyl glycolate is depicted in the following
diagram:

Step 1: Preparation of Amyl Glycolate

Allyl Amyl Glycolate

.
Allyl Alcohol

Click to download full resolution via product page

A generalized workflow for the synthesis of Allyl Amyl Glycolate.

Experimental Protocols

The following are detailed experimental protocols based on published literature and patents.

This protocol is adapted from a Chinese patent (CN101891617A).[2]
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e Preparation of Isoamyl Sodium Alkoxide:

o In a suitable reactor, add isoamyl alcohol, a solvent (e.g., toluene), and powdered sodium
hydroxide.

o The mixture is heated to reflux to remove water.
o After the dehydration is complete, the reaction mixture is cooled.
e Formation of Sodium Amyl Glycolate:
o To the cooled mixture of isoamyl sodium alkoxide, add chloroacetic acid.
o The reaction is allowed to proceed to form sodium amyl glycolate.
« |solation of Amyl Glycolate:
o Excess solvent and unreacted isoamyl alcohol are removed by distillation.
o The residue is cooled, and hydrochloric acid is added to acidify the mixture.
o The organic layer, containing amyl glycolate, is separated.
o The crude amyl glycolate is purified by distillation. The reported yield is over 93%.
This protocol is adapted from a Chinese patent (CN101723832A).[7]
» Alcohol Exchange Reaction:

o Isoamyl alcohol and sodium ethylate are reacted to form sodium isoamyl alkoxide through
an alcohol exchange reaction.

e Formation of Amyl Glycolate:

o The resulting sodium isoamyl alkoxide is then reacted with chloroacetic acid to yield
isopentyloxyacetic acid (amyl glycolate) after the removal of sodium chloride.

This protocol is a general procedure for the esterification step.[2][7]
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» Reaction Setup:

o In areactor equipped with a stirrer and a condenser, charge the prepared amyl glycolate
and allyl alcohol. An excess of allyl alcohol is typically used.

o An acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid) is added to the mixture.
« Esterification:

o The reaction mixture is heated to a temperature between 50-100 °C.

o The reaction is monitored until completion, which can take several hours.
e Work-up and Purification:

o After the reaction is complete, the mixture is cooled.

o The excess allyl alcohol and any solvent are removed by distillation.

o The crude product is washed with a basic solution (e.g., sodium bicarbonate) and then
with water until neutral.

o The final product, allyl amyl glycolate, is purified by vacuum distillation.

Biological Activity and Signaling Pathways

Extensive searches of scientific literature and chemical databases did not yield any information
on specific biological activities or interactions with signaling pathways for allyl amyl glycolate in
the context of drug development. Its development and primary use are firmly in the fragrance
and flavor industries. As such, it is not typically studied for pharmacological effects.

Safety and Toxicology

Allyl amyl glycolate is considered to have low toxicity when used within established olfactory
standards.[1] It is a combustible liquid and may cause skin irritation.[8] Safety data sheets
recommend wearing protective gloves and eye protection when handling the concentrated
substance.[9] The International Fragrance Association (IFRA) has not restricted its use, but it is
recommended to keep concentrations low to minimize the risk of sensitization.[1] It is not
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classified as a hazardous substance under the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals.[1]

Table 2: Toxicological and Safety Information

Parameter Information Reference

GHS Classification Not classified as hazardous [1]

Not restricted (as of 51st
IFRA Status [1]
Amendment)

FEMA GRAS 2062 [1]

. Combustible liquid, potential
Primary Hazards o [8]
for skin irritation

Avoid breathing vapors, wear
Handling Precautions protective gloves and eye [9]

protection

Conclusion

Allyl amyl glycolate is a well-established synthetic aroma chemical with a rich history in the
fragrance and flavor industry. Its synthesis, primarily a two-step process involving the formation
of an amyl glycolate intermediate followed by esterification, is well-documented. The
compound's value lies in its potent fruity-green olfactory profile. While it has a good safety
profile for its intended applications, there is no evidence to suggest it has been investigated for
pharmaceutical use or has any known effects on biological signaling pathways relevant to drug
development. This guide provides a comprehensive technical overview for professionals in the
chemical and fragrance sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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